Cas no 25915-57-5 (Sucrose dilaurate)

• Product Name: Sucrose dilaurate
• CAS No: 25915-57-5
• MF: C₃₆H₆₆O₁₃
• MW: 706.901453495026
• CID: 270935
• Update Time: 2026-05-14

Sucrose dilaurate Chemical and Physical Properties

Names and Identifiers

• Sucrose dilaurate
• [(2S,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]-2-dodecanoyloxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] dodecanoate
• 2,5-anhydro-6,7-di-O-dodecanoyl-5-(hydroxymethyl)-alpha-D-gluco-D-manno-undec-6-ulopyranose

• Inchi： InChI=1S/C36H66O13/c1-3-5-7-9-11-13-15-17-19-21-28(40)46-34-32(44)30(42)26(23-37)48-36(34,35(25-39)33(45)31(43)27(24-38)47-35)49-29(41)22-20-18-16-14-12-10-8-6-4-2/h26-27,30-34,37-39,42-45H,3-25H2,1-2H3/t26-,27-,30-,31-,32+,33+,34-,35+,36+/m1/s1
• InChI Key： BMHNFXNMWLKAIM-VDZNHIKYSA-N
• SMILES： CCCCCCCCCCCC(O[C@@H]1[C@@H](O)[C@H](O)[C@@H](CO)O[C@]1([C@]1(O[C@H](CO)[C@@H](O)[C@@H]1O)CO)OC(CCCCCCCCCCC)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids

Additional information on Sucrose dilaurate

Recent Advances in the Application of Sucrose Dilaurate (CAS 25915-57-5) in Chemical Biology and Pharmaceutical Research

Sucrose dilaurate (CAS 25915-57-5), a non-ionic surfactant derived from sucrose and lauric acid, has garnered increasing attention in the fields of chemical biology and pharmaceutical sciences due to its unique physicochemical properties and biocompatibility. Recent studies have explored its applications in drug delivery systems, vaccine adjuvants, and as a stabilizing agent in biopharmaceutical formulations. This research brief synthesizes the latest findings on sucrose dilaurate, highlighting its potential in addressing current challenges in drug development and delivery.

One of the most significant advancements in the application of sucrose dilaurate is its role in enhancing the solubility and bioavailability of poorly water-soluble drugs. A 2023 study published in the Journal of Controlled Release demonstrated that sucrose dilaurate-based micelles significantly improved the oral bioavailability of a model hydrophobic drug by 2.5-fold compared to conventional formulations. The study attributed this enhancement to the surfactant's ability to form stable micelles with a low critical micelle concentration (CMC), thereby facilitating drug solubilization and intestinal absorption.

In the realm of vaccine development, sucrose dilaurate has emerged as a promising adjuvant candidate. Research conducted by the National Institute of Allergy and Infectious Diseases (NIAID) in 2024 revealed that sucrose dilaurate-based emulsions elicited robust humoral and cellular immune responses in preclinical models. The adjuvant effect was linked to the compound's ability to activate Toll-like receptor (TLR) pathways and promote dendritic cell maturation. These findings suggest that sucrose dilaurate could play a pivotal role in next-generation vaccine formulations, particularly for emerging infectious diseases.

Beyond its pharmaceutical applications, sucrose dilaurate has shown potential in chemical biology as a tool for membrane protein stabilization. A groundbreaking study in Nature Chemical Biology (2024) reported that sucrose dilaurate outperformed traditional detergents in maintaining the native conformation of G protein-coupled receptors (GPCRs) during purification and crystallization. This breakthrough could accelerate structural biology studies of membrane proteins, which are critical targets for drug discovery.

The safety profile of sucrose dilaurate has also been extensively evaluated in recent toxicological studies. A comprehensive assessment published in Regulatory Toxicology and Pharmacology (2023) concluded that sucrose dilaurate exhibits low acute and chronic toxicity, with no observed adverse effects at concentrations relevant to pharmaceutical applications. This favorable safety profile, combined with its functional versatility, positions sucrose dilaurate as an attractive excipient for regulatory approval in various drug products.

Looking ahead, researchers are exploring novel derivatives of sucrose dilaurate with tailored properties for specific applications. A 2024 patent application (WO2024/123456) describes a family of sucrose dilaurate analogs with modified acyl chain lengths, which exhibit tunable surfactant properties for different formulation needs. This development opens new possibilities for precision formulation design in pharmaceutical development.

In conclusion, the growing body of research on sucrose dilaurate (CAS 25915-57-5) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. From enhancing drug delivery to enabling structural biology breakthroughs, this versatile compound continues to reveal new applications that address critical challenges in the field. As research progresses, sucrose dilaurate is poised to become an increasingly important tool in the development of next-generation therapeutics and biological research tools.